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The table below lists two examples of fusidic acid reference standards identified in the search results. Please

note that these are for the unlabeled fusidic acid, not the deuterated Fusidic Acid-d6 you specified.

Product/Catalog

Vendor Traceability Intended Use

Number
Sigma- PHR2810 Traceable to Ph. Eur. For quality control in pharmaceutical
Aldrich (Pharmaceutical Y0001411 [1] labs; use in analytical applications
[1] Secondary Standard) like release testing and method

development [1].

SynZeal SZ-F020001 Can be traced against For analytical method development,

[2] USP or EP standards method validation (AMV), and QC
"based on feasibility" applications for ANDA or commercial
[2] production [2].

The United States Pharmacopeia (USP) is a primary source for official reference standards. While the
search results confirm that USP provides over 3,500 reference standards, the specific monograph for fusidic

acid was not listed in the materials I reviewed [3] [4].

Experimental Protocols for Fusidic Acid Analysis
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Although direct data on Fusidic Acid-d6 is unavailable, the search results contain detailed methodologies for
analyzing fusidic acid in formulations, which could inform your experimental plans. The two protocols

below use reversed-phase HPLC and are validated per ICH guidelines.

e Protocol 1: Simultaneous Assay of a Topical Cream [5]

o Column: Agilent Zorbax CN (Cyano), 5 ym (250 x 4.6 mm)

o Mobile Phase: Gradient elution with Solvent A (0.01 M phosphate buffer, pH 2.5) and Solvent
B (acetonitrile)

o Flow Rate: 1.0 mL/min

o Detection: UV at 240 nm

o Sample Prep: Cream sample is dissolved in tetrahydrofuran, sonicated, diluted, and filtered.

¢ Protocol 2: Assay of Nanoemulsion-Based Gels [6]

o Column: Agilent ZORBAX SB-C18 (250 mm x 4.6 mm, 5 pym)

o Mobile Phase: Isocratic elution with Acetonitrile:Water (0.001 M acetic acid) (80:20, v/v), pH
3.3

o Flow Rate: 1.0 mL/min

o Detection: UV at 235 nm

o Sample Prep: Nanoemulsion gel is dissolved in the mobile phase, sonicated, and filtered.

The workflow for these analytical methods can be summarized as follows, which is a common approach for

such assays:
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Suggestions for Finding Specific Information

To obtain the detailed comparison for Fusidic Acid-d6 that you require, I suggest you take the following

steps:

¢ Consult Official Pharmacopeias Directly: The most authoritative information will be on the official
websites of USP (usp.org) [3], European Pharmacopoeia (Ph. Eur.), and British Pharmacopoeia
(BP). Search their online stores or catalogs for "Fusidic Acid-d6" or a similar listed name.

e Contact Manufacturers of Certified Reference Materials (CRMs): Reach out to the technical
support teams of major CRM suppliers like Sigma-Aldrich [1], USP, and SynZeal [2]. They can
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provide certificates of analysis (COA) with detailed specifications, traceability information, and
supporting experimental data for their products.

e Search Scientific Literature: Use academic databases to find recent journal articles that focus
specifically on the synthesis, characterization, and use of Fusidic Acid-d6 as an internal standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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